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Compound of Interest |

Compound Name: 2-Methylhexadecanoic acid
CAS No.: 27147-71-3
Cat. No.: B1217160
Get Quote
. J

For researchers and drug development professionals, maintaining a safe and compliant
laboratory environment is paramount. The proper disposal of chemical waste, such as 2-
Methylhexadecanoic acid, is a critical component of this responsibility. This guide provides a
detailed, step-by-step protocol for the safe handling and disposal of 2-Methylhexadecanoic
acid, grounded in scientific principles and regulatory compliance. Our aim is to empower you
with the knowledge to not only follow procedures but to understand the rationale behind them,
ensuring a culture of safety and environmental stewardship in your laboratory.

Understanding 2-Methylhexadecanoic Acid: Hazard
Identification and Assessment

Before any disposal protocol can be implemented, a thorough understanding of the chemical's
properties and associated hazards is essential. 2-Methylhexadecanoic acid (CAS No. 27147-
71-3) is a methyl-branched, long-chain saturated fatty acid.[1]

Key Properties:
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Property Value Source
Physical State Solid (Crystal - Powder) [2]
Color White to Almost White [2]
Melting Point 48°C [2]
Boiling Point 177°C at 0.3 kPa [2]
Solubility Insoluble in water [3]

While specific toxicity data for 2-Methylhexadecanoic acid is limited, it is crucial to handle it
with the care afforded to all laboratory chemicals.[2][4] The primary route of concern for
exposure is through skin contact, eye contact, or inhalation of dust particles.[2]

The Disposal Workflow: A Step-by-Step Procedural
Guide

The following workflow provides a systematic approach to the disposal of 2-
Methylhexadecanoic acid, from the point of generation to final collection.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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